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Compound of Interest

Compound Name: Pentyl nitrite

Cat. No.: B7769354 Get Quote

An In-depth Technical Guide to Pentyl Nitrite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of pentyl nitrite, detailed experimental protocols for its synthesis, and an

examination of its primary physiological mechanism of action.

Chemical and Physical Properties
Pentyl nitrite, also known as n-amyl nitrite, is an alkyl nitrite with the chemical formula

C5H11NO2.[1][2][3][4] It is recognized for its role as a vasodilator agent and is used in various

chemical syntheses.[1] The term "amyl nitrite" can encompass several isomers, with n-pentyl
nitrite being the straight-chain form.[5]

Quantitative Data Summary
The key quantitative properties of n-pentyl nitrite are summarized in the table below for ease

of reference and comparison.
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Property Value Citations

Molecular Formula C₅H₁₁NO₂ [1][5][2][3][4]

Molecular Weight 117.15 g/mol [1][2][3][4]

Density 0.88 g/cm³ at 20 °C

Boiling Point 104 °C at 1013 hPa [6]

Vapor Pressure 65 hPa at 20 °C

Flash Point 0 °C

Autoignition Temperature 205 °C

Refractive Index 1.3851 at 20 °C/D [1]

Experimental Protocols
Synthesis of n-Pentyl Nitrite
The synthesis of n-pentyl nitrite is typically achieved through the esterification of n-pentanol

(amyl alcohol) with nitrous acid. The following protocol details a common laboratory procedure.

Materials:

1-Pentanol (n-amyl alcohol)

Sodium nitrite (NaNO₂)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Bicarbonate (NaHCO₃)

Sodium Chloride (NaCl)

Anhydrous Magnesium Sulfate (MgSO₄)

Distilled Water

Ice
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Procedure:

Preparation of Nitrite Solution: Dissolve 24 g (0.347 mol) of sodium nitrite in 94 mL of water

in a flask. Cool the flask in an ice-salt bath until the temperature reaches 0 °C or slightly

below.[5]

Preparation of Alcohol-Acid Mixture: In a separate beaker, prepare a mixture of 27.5 mL

(0.25 mol) of 1-pentanol, 8 mL of concentrated sulfuric acid, and 6 mL of water. Cool this

mixture to 0 °C.[5]

Reaction: Slowly add the cooled alcohol-acid mixture to the stirred sodium nitrite solution

using a dropping funnel. The rate of addition must be carefully controlled to maintain the

reaction temperature at or below 1 °C.[5] This addition process typically takes 45-60 minutes.

Incubation: After the addition is complete, allow the mixture to stand for 1.5 hours. During

this time, sodium sulfate will precipitate.[5]

Separation and Washing:

Filter the mixture to remove the precipitated sodium sulfate.

Transfer the filtrate to a separatory funnel. The upper, yellow layer is the crude pentyl
nitrite.

Separate the crude pentyl nitrite layer.

Wash the organic layer with a solution containing 0.25 g of sodium bicarbonate and 3.0 g

of sodium chloride in 12.5 mL of water to neutralize any remaining acid.[5]

Drying and Isolation: Dry the washed pentyl nitrite over 3.0 g of anhydrous magnesium

sulfate. The final product can be isolated by filtration.[5] The expected yield is approximately

76%.[5]

Signaling Pathways and Mechanisms of Action
Pentyl nitrite's primary physiological effect is vasodilation, the widening of blood vessels,

which leads to a decrease in blood pressure.[7] This effect is mediated by nitric oxide (NO).
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Vasodilation Signaling Pathway
Alkyl nitrites, including pentyl nitrite, act as a source of nitric oxide (NO).[7] NO is a potent

signaling molecule that activates soluble guanylate cyclase (sGC) in vascular smooth muscle

cells.[3][8] The activation of sGC leads to the conversion of guanosine triphosphate (GTP) to

cyclic guanosine monophosphate (cGMP). The subsequent increase in intracellular cGMP

concentration ultimately results in the relaxation of the smooth muscle, leading to vasodilation.

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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